Cas no 6643-13-6 (4-methyltetrahydrothiophen-3-amine 1,1-dioxide)

• Product Name: 4-methyltetrahydrothiophen-3-amine 1,1-dioxide
• CAS No: 6643-13-6
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 1709942
• PubChem ID: 5223471
• Update Time: 2025-04-21

4-methyltetrahydrothiophen-3-amine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-methyltetrahydrothiophen-3-amine 1,1-dioxide
• 4-methyl-1,1-dioxothiolan-3-amine
• (3S,4S)-3-amino-4-methyl-1lambda-thiolane-1,1-dione
• 3-Amino-4-methyl-1lambda6-thiolane-1,1-dione
• 6643-13-6
• Oprea1_146362
• AKOS006221182
• 3-Amino-4-methyl-1lambda~6~-thiolane-1,1-dione
• EN300-209221
• 3-amino-4-methyltetrahydrothiophene 1,1-dioxide
• SCHEMBL14275528
• 744140-95-2
• DTXSID40411237

• Inchi： 1S/C5H11NO2S/c1-4-2-9(7,8)3-5(4)6/h4-5H,2-3,6H2,1H3
• InChI Key： YYGNWYCWJLWHCR-UHFFFAOYSA-N
• SMILES： S1(CC(C(C)C1)N)(=O)=O

Computed Properties

• Exact Mass: 149.05113
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16